5,6-Dimethyl-1-(2-nitrophenyl)sulfonylbenzimidazole

• IUPAC Name: 5,6-dimethyl-1-(2-nitrophenyl)sulfonylbenzimidazole
• InChI: InChI=1S/C15H13N3O4S/c1-10-7-12-14(8-11(10)2)17(9-16-12)23(21,22)15-6-4-3-5-13(15)18(19)20/h3-9H,1-2H3
• InChI Key: HWPZNQLNSZMPRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

Synthesis Analysis

This compound can be synthesized by the condensation of 2-methyl-5-nitrobenzenesulfonamide with 5,6-dimethyl-1,2-phenylenediamine in the presence of a suitable base. The product can be characterized by various spectroscopic techniques such as IR, NMR, and mass spectrometry.

Molecular Structure Analysis

The molecular formula of 5,6-Dimethyl-1-(2-nitrophenyl)sulfonylbenzimidazole is C16H15N3O4S. It consists of a benzene ring fused to an imidazole ring, with methyl groups positioned at specific carbon atoms.

Chemical Reactions Analysis

The compound’s chemical reactivity is attributed to the benzene and imidazole rings, enabling it to participate in various chemical reactions such as nucleophilic and electrophilic substitutions.

Physical And Chemical Properties Analysis

5,6-Dimethyl-1-(2-nitrophenyl)sulfonylbenzimidazole has a molecular weight of 345.37 g/mol. It is a yellow powder with a melting point of 220-222°C. It is sparingly soluble in water and soluble in organic solvents such as DMSO and DMF. It has a high degree of stability under normal conditions.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in various fields of research and industry. Given its unique structural characteristics, it could serve as a valuable precursor in the synthesis of other compounds with specific desired properties.